![molecular formula C4H11NO2 B1664899 2-(2-Aminoethoxy)ethanol CAS No. 929-06-6](/img/structure/B1664899.png)
2-(2-Aminoethoxy)ethanol
Overview
Description
2-(2-Aminoethoxy)ethanol, also known as Ethylene glycol mono (2-aminoethyl) ether, is a colorless to light yellow, thick liquid with a fishy odor . It is commonly used as a spacer/linker in the synthesis of bioconjugate materials for applications such as drug delivery and protein labeling .
Synthesis Analysis
The synthesis of this compound involves the reaction of diethylene glycol (DEG) with ammonia in a continuous mode in a hydrogen atmosphere in the presence of a catalyst at a temperature of 150° C to 250° C and pressure of 10 Bar to 20 Bar . The catalyst used is metal and its oxide or metal oxide on silica or alumina support .Molecular Structure Analysis
The molecular formula of this compound is C4H11NO2, and its molecular weight is 105.14 g/mol . It is an organic compound with both amine and alcohol substituents .Chemical Reactions Analysis
As an aminoalcohol, this compound neutralizes acids in exothermic reactions to form salts plus water . It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides .Physical And Chemical Properties Analysis
This compound has a melting point of -12.5 °C and a boiling point of 218-224 °C (lit.) . It has a density of 1.05 and is miscible with water . It has a slightly viscous liquid form and an amine odor .Mechanism of Action
Target of Action
2-(2-Aminoethoxy)ethanol, also known as Diethylene glycolamine, is primarily used as a spacer or linker in the synthesis of bioconjugate materials . It is employed as a receptor chain in the preparation of carboxamidoquinoline based water-soluble, ratiometric fluorescent zinc sensor .
Mode of Action
The compound interacts with its targets by serving as a spacer or linker, facilitating the formation of bioconjugate materials . This interaction results in the creation of new compounds with desired properties, such as drug delivery systems and protein labeling agents .
Biochemical Pathways
It is known that the compound plays a crucial role in the synthesis of bioconjugate materials, which can be involved in various biochemical pathways depending on their specific applications .
Pharmacokinetics
As a spacer/linker in bioconjugate materials, its bioavailability would largely depend on the properties of the bioconjugate material itself .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the bioconjugate materials it helps to form . For instance, in the context of drug delivery, the compound could facilitate the delivery of therapeutic agents to target cells, thereby influencing cellular functions .
Action Environment
Factors such as ph, temperature, and the presence of other compounds could potentially influence its role as a spacer/linker in the synthesis of bioconjugate materials .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-(2-Aminoethoxy)ethanol plays a significant role in biochemical reactions. It is employed as a receptor chain in the preparation of carboxamidoquinoline based water-soluble, ratiometric fluorescent zinc sensor
Cellular Effects
It is known to have corrosive effects on the skin and eyes of rabbits
Molecular Mechanism
It is known that the corrosive effects of this compound are probably a result of its alkalinity
Temporal Effects in Laboratory Settings
It is known to be indefinitely stable in closed containers
Dosage Effects in Animal Models
Studies on the effects of varying dosages of this compound in animal models are limited. It is known to be of low acute toxicity
properties
IUPAC Name |
2-(2-aminoethoxy)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO2/c5-1-3-7-4-2-6/h6H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIAFURWZWWWBQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11NO2 | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
32130-27-1 | |
Record name | Polyethylene glycol 2-aminoethyl ether | |
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Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID6027341 | |
Record name | 2-(2-Aminoethoxy)ethanol | |
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Molecular Weight |
105.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-(2-aminoethoxy)ethanol appears as a colorless liquid with a faint fishlike odor. Combustible but difficult to ignite. Corrosive to tissue. Combustion produces toxic oxides of nitrogen., Dry Powder; Liquid, A colorless liquid with a faint fishlike odor; [CAMEO] | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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URL | https://cameochemicals.noaa.gov/chemical/64 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Ethanol, 2-(2-aminoethoxy)- | |
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Boiling Point |
221 °C | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Flash Point |
Flash point =126 °C, 260 °F (126.6 °C) | |
Record name | Diglycolamine | |
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Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Solubility |
MISCIBLE WITH WATER AND ALCOHOLS | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Density |
1.0572 @ 20 °C/20 °C | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Color/Form |
COLORLESS LIQUID | |
CAS RN |
929-06-6 | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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URL | https://cameochemicals.noaa.gov/chemical/64 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Record name | Ethanol, 2-(2-aminoethoxy)- | |
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Record name | 2-(2-Aminoethoxy)ethanol | |
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Record name | 2-(2-aminoethoxy)ethanol | |
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Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Record name | 2-(2-AMINOETHOXY)ETHANOL | |
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Melting Point |
FP: -12.5 °C | |
Record name | 2-(2-AMINOETHOXY)ETHANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5770 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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